Cas no 89479-71-0 (4-Isoxazolecarboxaldehyde, 3,5-diphenyl-)
89479-71-0 structure
Product Name:4-Isoxazolecarboxaldehyde, 3,5-diphenyl-
CAS No:89479-71-0
MF:C16H11NO2
MW:249.264044046402
CID:599025
PubChem ID:13163439
Update Time:2025-04-19
4-Isoxazolecarboxaldehyde, 3,5-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Isoxazolecarboxaldehyde, 3,5-diphenyl-
- 3,5-diphenyl-1,2-oxazole-4-carbaldehyde
- 3,5-Diphenylisoxazole-4-carbaldehyde
- DTXSID00523906
- 89479-71-0
-
- Inchi: 1S/C16H11NO2/c18-11-14-15(12-7-3-1-4-8-12)17-19-16(14)13-9-5-2-6-10-13/h1-11H
- InChI Key: OZMLNKAXYSWXSV-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=CC=2)=C(C=O)C(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 249.078978594g/mol
- Monoisotopic Mass: 249.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 43.1Ų
4-Isoxazolecarboxaldehyde, 3,5-diphenyl- Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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